1-(4-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C16H15FN6O/c1-11-2-8-14(9-3-11)23-15(20-21-22-23)10-18-16(24)19-13-6-4-12(17)5-7-13/h2-9H,10H2,1H3,(H2,18,19,24)
• InChI Key: PCZLGAMMUYVYAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H15FN6O
• Molecular Weight: 326.33 g/mol

Description

1-(4-Fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is a chemical compound that has been studied for its potential use in various scientific research applications. This compound has a unique structure, with a fluorophenyl group attached to a tetrazol-5-ylmethyl group. It has been studied for its potential use in various scientific research applications, including as a potential drug target, a tool for studying biochemical and physiological processes, and as a potential inhibitor of certain enzymes.

Scientific Research Applications

1-(4-Fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential use in various scientific research applications. It has been studied as a potential drug target, as a tool for studying biochemical and physiological processes, and as a potential inhibitor of certain enzymes. For example, it has been studied as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Additionally, it has been studied as a potential inhibitor of the enzyme aromatase, which is involved in the production of estrogen.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is not fully understood. However, it is believed to interact with the active site of the enzyme it targets, thereby inhibiting its activity. Additionally, it is believed to bind to the substrate of the enzyme, preventing it from binding to the enzyme’s active site.
Biochemical and Physiological Effects
1-(4-Fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential biochemical and physiological effects. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Additionally, it has been studied as a potential inhibitor of the enzyme aromatase, which is involved in the production of estrogen. Inhibition of these enzymes could potentially lead to a variety of biochemical and physiological effects, including the regulation of inflammation, pain, and hormonal balance.

Advantages and Limitations for Lab Experiments

1-(4-Fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize, and can be synthesized using a variety of methods. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. However, it is also relatively expensive, making it cost-prohibitive for some experiments. Additionally, it is not soluble in water, making it difficult to use in solutions.

Future Directions

1-(4-Fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has a number of potential future directions. One potential future direction is the development of more effective inhibitors of cyclooxygenase-2 and aromatase. Additionally, it could be used to study the biochemical and physiological effects of inhibition of these enzymes, as well as the potential therapeutic applications of such inhibition. Another potential future direction is the development of more efficient synthesis methods for the compound, as well as the development of more cost-effective methods for its production. Finally, it could be used to study the potential therapeutic applications of inhibition of other enzymes, such as tyrosine kinases and phosphodiesterases.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied extensively. The most common method involves the reaction of 4-fluorophenyl isocyanate with 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl amine in the presence of a base. Other methods for synthesizing the compound have been developed, including a two-step method involving the reaction of 4-fluorophenyl isocyanate with 4-methylphenyl isocyanate, followed by the reaction of the resulting product with 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl amine.